1-(3-((3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)phenyl)ethanone

• IUPAC Name: 1-[3-[3-[(4-methoxy-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]sulfonylphenyl]ethanone
• InChI: InChI=1S/C19H18N2O5S2/c1-12(22)13-5-3-6-15(9-13)28(23,24)21-10-14(11-21)26-19-20-18-16(25-2)7-4-8-17(18)27-19/h3-9,14H,10-11H2,1-2H3
• InChI Key: CGLDJTCKVXNWHH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)S(=O)(=O)N2CC(C2)OC3=NC4=C(C=CC=C4S3)OC
• Molecular Formula: C19H18N2O5S2
• Molecular Weight: 418.5 g/mol

Description

This compound is a derivative of benzo[d]thiazol-2-yl, which is a heterocyclic organic compound that possesses a wide range of properties and applications. It is expected that these molecules will find applications in organic and medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The structure of similar compounds was analyzed based on IR, 1H, 13C NMR, and mass spectral data. The 13C-NMR spectrum exhibited carbon signals, which were classified by DEPT-135 and 90 experiments.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include coupling reactions and treatment with 1-(2-chloro ethyl) piperidine hydrochloride.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds were judged by their C, H, and N analysis.

Scientific Research Applications

Antioxidant Activity

Thiazoles, including our compound of interest, have been investigated for their antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and protecting cells from oxidative damage. .

Analgesic and Anti-Inflammatory Effects

Thiazole derivatives exhibit analgesic and anti-inflammatory activities. Researchers have explored their potential as pain-relieving agents and inflammation modulators. .

Antimicrobial and Antifungal Properties

Thiazoles have demonstrated antimicrobial and antifungal effects. Our compound may contribute to combating bacterial and fungal infections. .

Neuroprotective Potential

Thiazoles, including our compound, have been studied for their neuroprotective properties. .

Antitumor and Cytotoxic Activity

Researchers have explored thiazole derivatives as potential antitumor agents. Our compound’s cytotoxic effects on cancer cells warrant further investigation. .

Drug Design and Development

Thiazoles serve as building blocks for drug development. Their structural versatility allows for modifications to enhance pharmacological properties. .

Mechanism of Action

Target of Action

Compounds with a similar thiazole structure have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For example, some thiazole derivatives have been found to inhibit COX-1, an enzyme involved in inflammation .

Biochemical Pathways

For instance, some thiazole derivatives have been found to induce S phase arrest, up-regulate pro-apoptotic proteins, down-regulate anti-apoptotic proteins, activate caspase-3, and subsequently induce mitochondrial dysfunction, leading to cell apoptosis .

Pharmacokinetics

Thiazole, a component of this compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Some thiazole derivatives have been reported to exhibit significant analgesic and anti-inflammatory activities . Additionally, certain thiazole derivatives have demonstrated cytotoxic activity on human tumor cell lines .